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Compound of Interest

Compound Name: (-)-Fenoprop

Cat. No.: B12764660 Get Quote

Application Notes and Protocols for (-)-Fenoprop
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: (-)-Fenoprop, the biologically active enantiomer of Fenoprop (also known as Silvex

or 2,4,5-TP), is an obsolete herbicide and is not registered for current use in many countries,

including the United States, where its registration was canceled in 1985.[1][2][3] These notes

are intended for research and informational purposes only. All handling and application of this

chemical should be performed in a controlled laboratory or research setting, adhering to all

applicable safety regulations and guidelines. Commercial formulations of Fenoprop were

typically racemic mixtures.[4] The application data provided below pertains to these historical

racemic formulations (Silvex).

Introduction
(-)-Fenoprop is the (2R)-isomer of 2-(2,4,5-trichlorophenoxy)propionic acid.[5] It is a synthetic

auxin, a class of plant growth regulators that mimic the effects of the natural plant hormone

indole-3-acetic acid (IAA).[5] By acting as an IAA mimic, (-)-Fenoprop induces rapid and

uncontrolled growth in susceptible plants, leading to their eventual death.[5] It was historically

used as a post-emergence herbicide for the control of broadleaf weeds in various agricultural

and non-crop settings.[1][2][3][6][7]
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A summary of the key physicochemical properties of Fenoprop is presented in the table below.

Property Value Reference

Chemical Formula C₉H₇Cl₃O₃ --INVALID-LINK--

Molar Mass 269.51 g/mol --INVALID-LINK--

Appearance White powder --INVALID-LINK--

Melting Point 179-181 °C --INVALID-LINK--

Water Solubility 140 mg/L at 25 °C --INVALID-LINK--

Acidity (pKa) 2.84 --INVALID-LINK--

Agricultural Applications (Historical Context)
The following tables summarize the historical application rates for Silvex (racemic Fenoprop) in

various agricultural settings. These are provided for informational purposes only.

Table 1: Application Rates for Turfgrass

Target Weed
Application Rate (Active
Ingredient)

Application Timing &
Remarks

Black medic, Yellow

woodsorrel
0.75 lb/acre

Apply in fall or in spring before

mid-May.[6]

White clover 0.75 lb/acre

Repeat applications at 2-week

intervals. Apply in fall or spring

before mid-May. Turf injury

may result at temperatures

above 70°F.[6][7]

General Broadleaf Weeds
0.75 lb/acre (in combination

with 1 lb/acre 2,4-D)

Fall application is effective for

most broadleaf weeds.[6][7]

Table 2: Application Rates for Rice and Sugarcane
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Crop
Application Rate (Active
Ingredient)

Target Weeds & Remarks

Rice 0.25 - 0.375 lb a.e./acre

For control of ricefield bulrush,

redstem, and waterhyssop.[8]

Not effective for grass control.

[8]

Sugarcane 2.0 - 3.0 lb/acre

For seedling johnsongrass,

itchgrass, and other annual

grasses.[9] Often used in

combination with other

herbicides for broader

spectrum control.[9]

Table 3: Application Rates for Aquatic Weed Control

Application Type Rate Target Weeds & Remarks

Foliar Application
0.026 to 0.052 pounds of

active ingredient per acre

For susceptible emergent and

floating plants.[10]

In-Water Application

1 ppm (2.7 pounds of active

ingredient per acre-foot of

water)

For control of submerged

weeds like Eurasian

watermilfoil.[10]

Mechanism of Action and Signaling Pathway
(-)-Fenoprop, as a synthetic auxin, disrupts plant growth by overwhelming the natural auxin

signaling pathways. The core of this pathway involves the TIR1/AFB family of F-box proteins,

which act as auxin receptors.

Click to download full resolution via product page

Caption: Simplified Auxin Signaling Pathway.
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Experimental Protocols
The following are generalized protocols for research purposes. Specific concentrations and

incubation times will need to be optimized for the particular plant species and experimental

objectives.

Protocol for In Vitro Phytotoxicity Assay
This protocol is designed to assess the phytotoxic effects of (-)-Fenoprop on plant cell cultures

or seedlings.

Materials:

(-)-Fenoprop stock solution (dissolved in a suitable solvent, e.g., DMSO or ethanol)

Sterile plant tissue culture medium (e.g., Murashige and Skoog medium)

Plant cell suspension culture or sterile seedlings of the target species

Sterile petri dishes or multi-well plates

Growth chamber with controlled light and temperature

Microscope for morphological analysis

Reagents for viability assays (e.g., Evans blue or FDA staining)

Procedure:

Preparation of Treatment Media: Prepare a dilution series of (-)-Fenoprop in the sterile plant

tissue culture medium to achieve the desired final concentrations for testing. Include a

solvent control (medium with the same concentration of the solvent used for the stock

solution) and a negative control (untreated medium).

Treatment Application:

For cell suspension cultures: Add a known volume of the cell suspension to each well of a

multi-well plate, followed by the addition of the treatment media.
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For seedlings: Place sterile seedlings onto the surface of the solidified agar medium

containing the different concentrations of (-)-Fenoprop in petri dishes.

Incubation: Incubate the treated cultures or seedlings in a growth chamber under controlled

conditions (e.g., 25°C, 16/8h light/dark cycle).

Data Collection: At predetermined time points (e.g., 24, 48, 72 hours), assess the following

parameters:

Morphological Changes: Observe and record any changes in cell shape, color, or seedling

morphology (e.g., root growth inhibition, leaf epinasty) using a microscope.

Cell Viability: Quantify cell viability using a suitable assay (e.g., Evans blue staining for cell

death or fluorescein diacetate (FDA) staining for cell viability).

Biomass Measurement: For cell cultures, determine the fresh and dry weight of the cells to

assess growth inhibition. For seedlings, measure root and shoot length and weight.

Data Analysis: Analyze the dose-response relationship to determine the EC₅₀ (half-maximal

effective concentration) for the observed phytotoxic effects.

Protocol for Herbicide Efficacy Testing (Whole Plant
Assay)
This protocol outlines a general procedure for evaluating the herbicidal efficacy of (-)-Fenoprop
on whole plants.

Materials:

(-)-Fenoprop formulation (e.g., emulsifiable concentrate)

Potted plants of the target weed species and a non-target crop species

Greenhouse or controlled environment chamber

Spray chamber or handheld sprayer for application

Personal Protective Equipment (PPE)
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Procedure:

Plant Propagation: Grow the target weed and non-target crop species in pots containing a

standardized soil mix until they reach a suitable growth stage for treatment (e.g., 3-4 leaf

stage).

Treatment Preparation: Prepare spray solutions of (-)-Fenoprop at various concentrations.

Include a control group sprayed only with water and the formulation blank (if applicable).

Herbicide Application: Apply the herbicide solutions to the plants using a calibrated sprayer

to ensure uniform coverage.

Post-Application Care: Place the treated plants back into the greenhouse or growth chamber

and provide optimal conditions for growth.

Efficacy Assessment: At regular intervals (e.g., 7, 14, and 21 days after treatment), visually

assess the plants for signs of phytotoxicity. Use a rating scale (e.g., 0 = no injury, 100 =

complete death) to quantify the herbicidal effect.

Biomass Measurement: At the end of the experiment, harvest the above-ground biomass of

each plant, and determine the fresh and dry weights to quantify the reduction in growth.

Data Analysis: Analyze the data to determine the dose-response curve and the GR₅₀ (the

dose required to cause a 50% reduction in plant growth).

Experimental Workflows
The following diagrams illustrate typical experimental workflows for studying the effects of (-)-
Fenoprop.
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Caption: In Vitro Phytotoxicity Workflow.
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Caption: Herbicide Efficacy Testing Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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